N1-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-N2-(2,2,2-trifluoroethyl)oxalamide

• IUPAC Name: N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-N'-(2,2,2-trifluoroethyl)oxamide
• InChI: InChI=1S/C14H15F3N2O4/c15-14(16,17)7-19-13(22)12(21)18-6-10(20)8-1-2-11-9(5-8)3-4-23-11/h1-2,5,10,20H,3-4,6-7H2,(H,18,21)(H,19,22)
• InChI Key: STMHJHASPWURRT-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C(CNC(=O)C(=O)NCC(F)(F)F)O
• Molecular Formula: C14H15F3N2O4
• Molecular Weight: 332.27 g/mol

Description

N1-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-N2-(2,2,2-trifluoroethyl)oxalamide is a useful research compound. Its molecular formula is C14H15F3N2O4 and its molecular weight is 332.279. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

A Multigram Chemical Synthesis of the γ-Secretase Inhibitor LY411575 and Its Diastereoisomers outlines an improved chemical synthesis method for LY411575, a known γ-secretase inhibitor. This study could provide insights into synthetic approaches that might be relevant for the synthesis of complex molecules including N1-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-N2-(2,2,2-trifluoroethyl)oxalamide, highlighting key steps such as microwave-assisted synthesis and chromatography for diastereomer separation Fauq et al., 2007.

Bioactive Compound Development

New Bis(triazinyl) Pyridines for Selective Extraction of Americium(III) discusses the development of hydrophobic, tridentate nitrogen heterocyclic reagents for enhanced separations of americium(III) from europium(III) in nitric acid. This research demonstrates the potential for designing selective extraction agents for rare earth elements, which may extend to the utility of compounds like N1-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-N2-(2,2,2-trifluoroethyl)oxalamide in similar contexts Hudson et al., 2006.

Novel Catalytic Processes

Transfer Hydrogenation of Ketones Catalyzed by a Trinuclear Ni(II) Complex highlights a novel catalyst in the transfer hydrogenation of a range of ketones. The study's exploration of catalytic processes could offer parallels in understanding how structurally complex compounds, including N1-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-N2-(2,2,2-trifluoroethyl)oxalamide, might serve as or influence catalysts in organic transformations Abubakar et al., 2019.